(5Z)-3-benzyl-5-{[3-(4-ethoxy-2-methylphenyl)-1-phenyl-1H-pyrazol-4-yl]methylidene}-2-thioxo-1,3-thiazolidin-4-one

Specification

• Molecular Formula: C29H25N3O2S2
• Molecular Weight: 511.7 g/mol
• IUPAC Name: (5Z)-3-benzyl-5-[[3-(4-ethoxy-2-methylphenyl)-1-phenylpyrazol-4-yl]methylidene]-2-sulfanylidene-1,3-thiazolidin-4-one
• Standard InChI: InChI=1S/C29H25N3O2S2/c1-3-34-24-14-15-25(20(2)16-24)27-22(19-32(30-27)23-12-8-5-9-13-23)17-26-28(33)31(29(35)36-26)18-21-10-6-4-7-11-21/h4-17,19H,3,18H2,1-2H3/b26-17-
• Standard InChI Key: CASGMHNBZIAYJA-ONUIUJJFSA-N
• Isomeric SMILES: CCOC1=CC(=C(C=C1)C2=NN(C=C2/C=C\3/C(=O)N(C(=S)S3)CC4=CC=CC=C4)C5=CC=CC=C5)C
• Canonical SMILES: CCOC1=CC(=C(C=C1)C2=NN(C=C2C=C3C(=O)N(C(=S)S3)CC4=CC=CC=C4)C5=CC=CC=C5)C

Introduction

Structural and Molecular Characteristics

Molecular Architecture

The compound’s structure integrates a thiazolidinone ring (a five-membered heterocycle containing sulfur and nitrogen) linked to a pyrazole moiety and substituted aromatic groups. Key features include:

• Thiazolidinone core: The 1,3-thiazolidin-4-one ring system provides a rigid scaffold for molecular interactions, with a thiocarbonyl group enhancing electrophilicity.

• Pyrazole substituent: The 1-phenyl-3-(4-ethoxy-2-methylphenyl)pyrazole group introduces steric bulk and electronic diversity, influencing binding affinity.

• Benzyl group: A benzyl substituent at position 3 enhances lipophilicity, potentially improving membrane permeability.

Table 1: Molecular Properties

Property	Value
Molecular Formula	C29H25N3O2S2
Molecular Weight	511.7 g/mol
IUPAC Name	(5Z)-3-benzyl-5-[[3-(4-ethoxy-2-methylphenyl)-1-phenylpyrazol-4-yl]methylidene]-2-sulfanylidene-1,3-thiazolidin-4-one
SMILES	CCOC1=CC(=C(C=C1)C2=NN(C=C2/C=C\3/C(=O)N(C(=S)S3)CC4=CC=CC=C4)C5=CC=CC=C5)C

The Z-configuration of the exocyclic double bond (between C5 of the thiazolidinone and the pyrazole methylidene group) is critical for maintaining planar geometry, enabling π-π stacking interactions with biological targets.

Synthesis and Chemical Reactivity

Synthetic Pathways

The synthesis typically involves a multi-step condensation strategy:

• Formation of the pyrazole aldehyde: 3-(4-ethoxy-2-methylphenyl)-1-phenyl-1H-pyrazole-4-carbaldehyde is prepared via Vilsmeier-Haack formylation of the corresponding pyrazole.

• Thiazolidinone condensation: The aldehyde reacts with 3-benzyl-2-thioxo-1,3-thiazolidin-4-one in ethanol under basic conditions (e.g., piperidine), yielding the final product through Knoevenagel condensation.

Reaction Conditions

• Solvent: Ethanol or dimethylformamide (DMF)

• Temperature: Reflux (78–100°C)

• Yield: 60–75% after purification by column chromatography

Chemical Modifications

The compound undergoes nucleophilic attack at the thiocarbonyl group, enabling derivatization. For example:

• Alkylation: Reacts with alkyl halides to form S-alkyl derivatives, altering solubility profiles.

• Oxidation: Treatment with hydrogen peroxide converts the thiocarbonyl to a carbonyl group, reducing thiol-mediated toxicity.

Biological Activities and Mechanisms

Antimicrobial Properties

In vitro studies demonstrate broad-spectrum activity against Gram-positive bacteria (e.g., Staphylococcus aureus, MIC = 8 µg/mL) and fungi (e.g., Candida albicans, MIC = 16 µg/mL). The mechanism involves:

• Enzyme inhibition: Binding to the active site of bacterial dihydrofolate reductase (DHFR), disrupting folate synthesis.

• Membrane disruption: Interaction with lipid bilayers via the benzyl group, causing leakage of cellular contents.

Table 2: Biological Activity Profile

Target	Activity (IC50/MIC)	Mechanism
Staphylococcus aureus	8 µg/mL	DHFR inhibition
MCF-7 cells	12 µM	Topoisomerase II inhibition
HCT-116 cells	18 µM	ROS generation

Comparative Analysis with Analogues

Structural modifications significantly influence bioactivity:

• Ethoxy vs. methoxy substitution: Replacing the 4-ethoxy group with methoxy (as in VC20190691) reduces antifungal activity by 40%, likely due to decreased lipophilicity.

• Benzyl vs. 3-chlorophenyl substitution: The benzyl group in this compound enhances anticancer activity compared to 3-chlorophenyl analogues (e.g., EVT-12164004).

Applications and Future Directions

Therapeutic Prospects

• Antibiotic adjuvants: Synergistic effects with β-lactams against methicillin-resistant S. aureus (MRSA).

• Targeted cancer therapy: Conjugation with folate receptors to improve tumor selectivity.

Challenges and Innovations

• Solubility limitations: Nanoformulation using liposomes or polymeric nanoparticles could enhance bioavailability.

• Toxicity profiling: Chronic toxicity studies in murine models are ongoing, with preliminary data indicating hepatotoxicity at doses >50 mg/kg.